Cas no 1222533-87-0 (1,1'-(5-Methyl-1H-pyrrolo2,3-bpyridine-1,3-diyl)diethanone)

• Product Name: 1,1'-(5-Methyl-1H-pyrrolo2,3-bpyridine-1,3-diyl)diethanone
• CAS No: 1222533-87-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD15530314
• CID: 1075158
• PubChem ID: 329772053
• Update Time: 2025-04-20

1,1'-(5-Methyl-1H-pyrrolo2,3-bpyridine-1,3-diyl)diethanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-(5-Methyl-1H-pyrrolo[2,3-b]pyridine-1,3-diyl) diethanone
• A-6230
• AC1Q1KB1
• AG-L-21268
• CTK4B3029
• I02-4298
• MolPort-008-154-031
• 1,1'-(5-Methyl-1H-pyrrolo[2,3-b]pyridine-1,3-diyl)bis(ethan-1-one)
• 1,1'-(5-Methyl-1H-pyrrolo[2,3-b]pyridine-1,3-diyl)di(ethan-1-one)
• XYB53387
• 1-{1-acetyl-5-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
• 1,1'-(5-Methyl-1H-pyrrolo[2,3-b]pyridine-1,3-diyl)diethanone, AldrichCPR
• MFCD15530314
• 1,1/'-(5-Methyl-1H-pyrrolo[2,3-b]pyridine-1,3-diyl) diethanone
• CS-0442953
• 1-(1-acetyl-5-methylpyrrolo[2,3-b]pyridin-3-yl)ethanone
• AKOS015842100
• DTXSID50673642
• A891156
• 1222533-87-0
• 1,1'-(5-Methyl-1H-pyrrolo[2,3-b]pyridine-1,3-diyl)diethanone
• 1,1'-(5-Methyl-1H-pyrrolo2,3-bpyridine-1,3-diyl)diethanone

• MDL： MFCD15530314
• Inchi： 1S/C12H12N2O2/c1-7-4-10-11(8(2)15)6-14(9(3)16)12(10)13-5-7/h4-6H,1-3H3
• InChI Key： ASIYQWHKYITYAO-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN(C(C)=O)C2C1=CC(C)=CN=2

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų

1,1'-(5-Methyl-1H-pyrrolo2,3-bpyridine-1,3-diyl)diethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines